Tetraterbium heptaoxide
Overview
Description
Synthesis Analysis
Tetraterbium heptaoxide is most often produced by ignition of the oxalate or the sulfate in air . The oxalate (at 1000 °C) is generally preferred, since the sulfate requires a higher temperature, and it produces an almost black product contaminated with Tb6O11 or other oxygen-rich oxides .Molecular Structure Analysis
The molecular formula of Tetraterbium heptaoxide is O7Tb4 . There is some debate as to whether it is a discrete compound, or simply one phase in an interstitial oxide system .Chemical Reactions Analysis
Terbium (III,IV) oxide loses O2 when heated at high temperatures; at more moderate temperatures (ca. 350 °C) it reversibly loses oxygen, as shown by exchange with 18O2 . It reacts with atomic oxygen to produce TbO2 . It also reacts with other hot concentrated acids to produce terbium (III) salts .Physical And Chemical Properties Analysis
Tetraterbium heptaoxide has a molar mass of 747.697 g/mol . It appears as a dark brown-black powder with a density of 7.3 g/mL at 25 °C . It is insoluble in water .Scientific Research Applications
Hydrothermal Synthesis and Characterization of Nb3O7(OH) : This paper discusses the preparation of Triniobium hydroxide heptaoxide, Nb3O7(OH), through hydrothermal treatment. It covers the structural and compositional characteristics of this compound, which might be relevant in understanding the properties of similar compounds like Tetraterbium heptaoxide (Izumi & Kodama, 1978).
Tetraarsenic Hexoxide Induces G2/M Arrest, Apoptosis, and Autophagy : This study investigates the anti-cancer effects of Tetraarsenic hexoxide (As4O6) on human colon cancer cells. The research on Tetraarsenic hexoxide could provide a comparative basis for understanding the biological interactions and potential applications of Tetraterbium heptaoxide in medical research (Nagappan et al., 2017).
Layered Tetramethylammonium Vanadium Oxide [N(CH3)4]V3O7 : This paper focuses on the crystalline structure of Tetramethylammonium trivanadium heptaoxide, highlighting the significance of understanding crystal structures in the development of advanced materials. This might be relevant in the study of Tetraterbium heptaoxide's crystalline properties (Zavalij, Chirayil, & Whittingham, 1997).
Synthesis, Characterization, and Catalytic Activity of Novel Co(II) and Pd(II)-perfluoroalkylphthalocyanine : This research explores the synthesis and properties of phthalocyanine complexes, which could be relevant in catalysis and other applications similar to those explored for Tetraterbium heptaoxide (Özer et al., 2009).
Future Directions
properties
IUPAC Name |
oxygen(2-);terbium(3+) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3O.2Tb/q3*-2;2*+3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCRZPWWVSXWCMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Tb+3].[Tb+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O3Tb2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401014252 | |
Record name | Terbium oxide (Tb2O3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401014252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.849 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Terbium oxide (Tb2O3) | |
CAS RN |
12036-41-8, 12037-01-3 | |
Record name | Terbium oxide (Tb2O3) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012036418 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Terbium oxide (Tb4O7) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012037013 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Terbium oxide (Tb2O3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Terbium oxide (Tb2O3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401014252 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.